
Essential Safety and Operational Guidance for
Handling BMS-1166

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: BMS-1166

Cat. No.: B15613458

Get Quote

This document provides crucial safety, handling, and disposal protocols for BMS-1166, a potent

small molecule inhibitor of the PD-1/PD-L1 interaction. The following procedures are designed

to ensure the safety of laboratory personnel and the integrity of the compound.

Personal Protective Equipment (PPE)
Given that BMS-1166 is a potent bioactive compound, stringent PPE is mandatory to prevent

exposure via inhalation, ingestion, or skin contact. The following table outlines the required

PPE for handling BMS-1166, based on best practices for potent research compounds.[1][2][3]

[4]

Table 1: Recommended Personal Protective Equipment for BMS-1166
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PPE Category Specification Purpose

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978

certified). The inner glove

should be tucked under the

gown cuff, and the outer glove

should go over the cuff.[1]

To prevent skin contact and

absorption. The use of double

gloves provides an additional

layer of protection against

potential contamination.[1]

Body Protection

A disposable, solid-front, back-

closing gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene).

To protect the skin and

personal clothing from

accidental spills and aerosol

exposure.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields are

the minimum requirement. For

tasks with a risk of splashing,

chemical splash goggles or a

full-face shield must be used.

[1]

To protect the eyes from

splashes and aerosols of the

compound.

Respiratory Protection

A NIOSH-certified N95 or

higher-level respirator is

required when handling the

powdered form of the

compound outside of a

certified chemical fume hood

or biological safety cabinet.[1]

To prevent the inhalation of

fine particles.

Compound Properties and Storage
Proper storage is critical to maintain the stability and activity of BMS-1166.

Table 2: Physical Properties and Storage Conditions
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Property Value Source

Molecular Weight 641.11 g/mol [5]

Appearance Solid [6]

IC₅₀
1.4 nM (for PD-1/PD-L1

interaction)
[5][6][7][8]

Storage (Powder) -20°C for up to 3 years. [5][9]

Storage (In Solvent)

-80°C for up to 1 year or more.

Aliquot to avoid repeated

freeze-thaw cycles.

[5][7][8]

Table 3: Solubility Data

Solvent Concentration Notes

DMSO ≥ 100 mg/mL (155.97 mM)

[5] Use fresh, moisture-free

DMSO. Sonication may be

required.[9]

Ethanol 13 mg/mL [5]

Water Insoluble [5]

In Vivo Formulation 1 ≥ 2.08 mg/mL (3.24 mM)

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.

Prepare fresh.[7]

In Vivo Formulation 2 ≥ 2.08 mg/mL (3.24 mM)

10% DMSO, 90% (20% SBE-

β-CD in Saline). Prepare fresh.

[7]

In Vivo Formulation 3 ≥ 2.08 mg/mL (3.24 mM)
10% DMSO, 90% Corn Oil.

Prepare fresh.[7]

Operational Plan: From Receipt to Disposal
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The following workflow outlines the key steps for safely handling BMS-1166 in a laboratory

setting.
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Receiving & Storage

Stock Solution Preparation (in BSC/Fume Hood)

Experimental Use

Decontamination & Disposal

Receive Package
Verify compound identity and integrity.

Log into Inventory
Record batch number, quantity, and date.

Store Appropriately
Powder at -20°C.

Don Full PPE
(See Table 1)

Calculate Mass
Determine required amount for desired concentration.

Weigh Powder
Use a calibrated microbalance.

Dissolve in Solvent
Add appropriate solvent (e.g., DMSO) and vortex/sonicate.

Aliquot & Store
Create single-use aliquots. Store at -80°C.

Thaw Aliquot
Thaw completely at room temperature.

Prepare Working Solution
Dilute stock solution to final concentration in assay medium.

Perform Experiment
Add working solution to cells/assay.

Decontaminate Surfaces
Wipe down BSC/fume hood and equipment with 70% ethanol.

Dispose of Solid Waste
Collect contaminated tips, tubes, gloves, etc., in a labeled hazardous waste bag.

Dispose of Liquid Waste
Collect unused solutions in a labeled hazardous liquid waste container.

Doff PPE
Remove PPE in the correct order to avoid contamination.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


T-Cell

Tumor Cell Immune Evasion Blockade by BMS-1166

PD-1 TCR

T-Cell Activation
(Cytokine Release, Proliferation)

Signal

PD-L1 MHC PD-L1

PD-1

Binding

T-Cell Exhaustion
(Inhibition of Activation)

Inhibitory Signal

TCR

MHC BMS-1166

PD-L1 Dimer
(Inactive)

Induces Dimerization

PD-1

Binding Blocked

T-Cell Activation
(Restored)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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